Cas no 329269-64-9 (5-Bromo-2-(difluoromethoxy)benzaldehyde)

5-Bromo-2-(difluoromethoxy)benzaldehyde structure
329269-64-9 structure
Product Name:5-Bromo-2-(difluoromethoxy)benzaldehyde
CAS No:329269-64-9
MF:C8H5BrF2O2
MW:251.024908781052
MDL:MFCD02709888
CID:293167
PubChem ID:2064136
Update Time:2025-04-19

5-Bromo-2-(difluoromethoxy)benzaldehyde Chemical and Physical Properties

Names and Identifiers

    • 5-Bromo-2-(difluoromethoxy)benzaldehyde
    • Benzaldehyde,5-bromo-2-(difluoromethoxy)-
    • AC1M15TC
    • AC1Q4KOE
    • AG-A-83972
    • CTK7H8585
    • MolPort-001-772-918
    • SBB100859
    • Z55671924
    • DTXSID70366428
    • 329269-64-9
    • A913245
    • CS-0138987
    • 5-bromo-2-difluoromethoxy-benzaldehyde
    • SCHEMBL868657
    • 5-bromo-2-(difluoromethoxy)benzaldehyde, AldrichCPR
    • AS-46258
    • EN300-07859
    • MFCD02709888
    • CL9243
    • AKOS001021139
    • 5-BROMO-2-(DIFLUOROMETHOXY)BENZALDEHYD
    • DB-368338
    • MDL: MFCD02709888
    • Inchi: 1S/C8H5BrF2O2/c9-6-1-2-7(13-8(10)11)5(3-6)4-12/h1-4,8H
    • InChI Key: ZBACSCSIFOHNAE-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=C(C=O)C=1)OC(F)F

Computed Properties

  • Exact Mass: 249.94405
  • Monoisotopic Mass: 249.94410g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 178
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.3

5-Bromo-2-(difluoromethoxy)benzaldehyde Security Information

  • Storage Condition:Sealed in dry,2-8°C

5-Bromo-2-(difluoromethoxy)benzaldehyde Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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abcr
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TRC
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TRC
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